Cas no 61186-57-0 (Benzo[g]quinoline-5,10-dione, 7-butyl-4,9-dihydroxy-3,8-dimethoxy-)

• Product Name: Benzo[g]quinoline-5,10-dione, 7-butyl-4,9-dihydroxy-3,8-dimethoxy-
• CAS No: 61186-57-0
• MF: C₁₉H₁₉NO₆
• MW: 357.357265710831
• CID: 489324
• PubChem ID: 71398506
• Update Time: 2025-04-19

Benzo[g]quinoline-5,10-dione, 7-butyl-4,9-dihydroxy-3,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[g]quinoline-5,10-dione, 7-butyl-4,9-dihydroxy-3,8-dimethoxy-
• 7-butyl-9-hydroxy-3,8-dimethoxy-1H-benzo[g]quinoline-4,5,10-trione
• 7-Butyl-9-hydroxy-3,8-dimethoxybenzo[g]quinoline-4,5,10(1H)-trione
• DTXSID70819924
• 61186-57-0
• 7-Butyl-4,9-dihydroxy-3,8-dimethoxybenzo[g]quinoline-5,10-dione

• Inchi： 1S/C19H19NO6/c1-4-5-6-9-7-10-12(18(24)19(9)26-3)17(23)14-13(15(10)21)16(22)11(25-2)8-20-14/h7-8,24H,4-6H2,1-3H3,(H,20,22)
• InChI Key： JIAQFQQEHMNJKN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C2C(C3=C(C(C(=CN3)OC)=O)C(C=2C=C1CCCC)=O)=O)O

Computed Properties

• Exact Mass: 357.12127
• Monoisotopic Mass: 357.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 105.95